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Compound of Interest

Compound Name:

Allyl

(triphenylphosphoranylidene)aceta

te

Cat. No.: B010692 Get Quote

Essential Safety and Handling Guide for Allyl
(triphenylphosphoranylidene)acetate
For Research Use Only. Not for human or veterinary use.[1]

This guide provides essential safety, handling, and disposal information for Allyl
(triphenylphosphoranylidene)acetate, a stabilized Wittig reagent used in organic synthesis

for the formation of carbon-carbon double bonds.[1][2] Given the limited availability of a

comprehensive Safety Data Sheet (SDS) for this specific compound, the following

recommendations are based on available data for this chemical and general safety practices

for stabilized phosphoranes. Researchers should always consult available SDS and

institutional safety protocols before handling any chemical.

I. Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for Allyl (triphenylphosphoranylidene)acetate is not readily

available, it is prudent to treat it as a potentially hazardous substance. Stabilized Wittig

reagents are generally less reactive than their unstabilized counterparts but still require careful

handling.[3] Potential hazards may include skin and eye irritation, and harmful effects if inhaled

or ingested.
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Recommended Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles

meeting ANSI Z87.1 standards

Protects eyes from dust

particles and potential

splashes.

Hand Protection Nitrile gloves
Provides protection against

incidental skin contact.

Skin and Body Laboratory coat
Protects skin and clothing from

contamination.

Respiratory
Use in a well-ventilated area or

fume hood

Minimizes inhalation of dust

particles.

II. Physical and Chemical Properties
Property Value Source

Chemical Name

Allyl

(triphenylphosphoranylidene)a

cetate

[1][4][5]

CAS Number 104127-76-6 [1][4][5]

Molecular Formula C₂₃H₂₁O₂P [1][4][5]

Molecular Weight 360.39 g/mol [4][5]

Appearance Solid -

Melting Point 71-73 °C [4][5]

Purity Typically ≥95% [1][4]

III. Safe Handling and Experimental Protocol
A. Engineering Controls:
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Always handle Allyl (triphenylphosphoranylidene)acetate in a well-ventilated laboratory

fume hood to minimize inhalation exposure.

Ensure that a safety shower and eyewash station are readily accessible in the work area.

B. Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the

workspace of any unnecessary items.

Weighing and Transfer:

Carefully weigh the required amount of the solid reagent in the fume hood.

Avoid generating dust. If dust is generated, ensure respiratory protection is adequate.

Use appropriate tools (spatula, weighing paper) for transfer.

Reaction Setup:

Add the reagent to the reaction vessel within the fume hood.

If the reaction is exothermic, have a cooling bath ready.

Stabilized ylides can often be used in the presence of various functional groups like

esters, ethers, and even some carbonyls if conjugated.[6]

Post-Reaction:

Quench the reaction carefully according to the specific experimental protocol.

Clean all equipment thoroughly after use.

IV. Disposal Plan
A. Waste Characterization:

Waste containing Allyl (triphenylphosphoranylidene)acetate and its byproducts

(triphenylphosphine oxide) should be considered chemical waste.
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B. Disposal Procedure:

Segregation: Collect all waste materials, including unused reagent, reaction residues, and

contaminated consumables (e.g., gloves, weighing paper), in a designated and clearly

labeled hazardous waste container.

Containerization: Use a compatible, sealable container for waste collection. Do not mix with

incompatible waste streams.

Labeling: Label the waste container with "Hazardous Waste" and list the chemical contents.

Disposal: Dispose of the chemical waste through your institution's Environmental Health and

Safety (EHS) office, following all local, state, and federal regulations.

V. Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Spill:

Evacuate the area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully sweep up the absorbed material and place it in a sealed container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.
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Caption: Workflow for safe handling of Allyl (triphenylphosphoranylidene)acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

